Cas no 1528571-33-6 (1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane)

1-(Bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane is a brominated cyclohexane derivative featuring both cyclopentylmethoxy and methyl substituents. This compound is of interest in synthetic organic chemistry due to its functional groups, which enable further derivatization, particularly in nucleophilic substitution reactions. The bromomethyl moiety offers reactivity for alkylation or cross-coupling applications, while the cyclopentylmethoxy group may influence steric and electronic properties. The 4-methyl substitution on the cyclohexane ring adds structural rigidity, potentially enhancing selectivity in synthetic pathways. This compound is suited for use as an intermediate in pharmaceutical or agrochemical research, where tailored cyclohexane-based scaffolds are valuable. Proper handling is required due to the reactive bromomethyl functionality.

1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane structure

1528571-33-6 structure

Product Name:1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane

CAS No:1528571-33-6

MF:C₁₄H₂₅BrO

MW:289.251703977585

CID:6517996

PubChem ID:66321410

Update Time:2025-11-02

1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

- 1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane
- 1528571-33-6
- EN300-1133986
- AKOS015665912
- Inchi： 1S/C14H25BrO/c1-12-6-8-14(11-15,9-7-12)16-10-13-4-2-3-5-13/h12-13H,2-11H2,1H3
- InChI Key： YCYCWIMXCMAPHA-UHFFFAOYSA-N
- SMILES： BrCC1(CCC(C)CC1)OCC1CCCC1

Computed Properties

Exact Mass: 288.10888g/mol
Monoisotopic Mass: 288.10888g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 9.2Å²

1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1133986-0.05g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6	95%	0.05g	$768.0	2023-10-26
Enamine	EN300-1133986-0.1g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6	95%	0.1g	$804.0	2023-10-26
Enamine	EN300-1133986-0.25g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6	95%	0.25g	$840.0	2023-10-26
Enamine	EN300-1133986-0.5g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6	95%	0.5g	$877.0	2023-10-26
Enamine	EN300-1133986-1.0g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6		1.0g	$884.0	2023-07-10
Enamine	EN300-1133986-2.5g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6	95%	2.5g	$1791.0	2023-10-26
Enamine	EN300-1133986-5.0g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6		5.0g	$2566.0	2023-07-10
Enamine	EN300-1133986-10.0g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6		10.0g	$3807.0	2023-07-10
Enamine	EN300-1133986-1g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6	95%	1g	$914.0	2023-10-26
Enamine	EN300-1133986-5g	1-(bromomethyl)-1-(cyclopentylmethoxy)-4-methylcyclohexane	1528571-33-6	95%	5g	$2650.0	2023-10-26